Cas no 40480-10-2 (Heptadecanoyl Chloride)

• Product Name: Heptadecanoyl Chloride
• CAS No: 40480-10-2
• MF: C₁₇H₃₃ClO
• MW: 288.896324872971
• MDL: MFCD00000743
• CID: 925816
• PubChem ID: 87571146
• Update Time: 2025-11-02

Heptadecanoyl Chloride Chemical and Physical Properties

Names and Identifiers

• Heptadecanoyl Chloride
• margaroyl chloride
• Heptadecanoyl chloride, 98%
• 40480-10-2
• H0782
• n-Heptadecanoyl chloride
• DB-049598
• DTXSID80393225
• MFCD00000743
• MARGAROYLCHLORIDE
• hexadecanecarboxylic acid chloride
• Heptadecanoyl chloride, ~99%, liquid
• n-Heptadecanoyl chloride
• D90952
• BS-52925
• SCHEMBL2763514
• Heptadecanoic Acid Chloride; n-Heptadecanoyl Chloride

• MDL： MFCD00000743
• Inchi： 1S/C17H33ClO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19/h2-16H2,1H3
• InChI Key： ICDQUAGMQCUEMY-UHFFFAOYSA-N
• SMILES： ClC(CCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 288.22200
• Monoisotopic Mass: 288.222
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 15
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: liquid
• Density: 0.883 g/mL at 25 °C(lit.)
• Boiling Point: 176°C/4mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.453(lit.)
• PSA: 17.07000
• LogP: 6.62320
• Solubility: Not determined

Heptadecanoyl Chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-37
• Safety Instruction： S26; S36/37/39; S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：−20°C
• Packing Group：III
• Risk Phrases：R34; R37
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl chlorides
• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Other Chemical Reagents

Additional information on Heptadecanoyl Chloride

Recent Advances in the Application of Heptadecanoyl Chloride (CAS 40480-10-2) in Chemical Biology and Pharmaceutical Research

Heptadecanoyl chloride (CAS 40480-10-2), a long-chain fatty acid chloride, has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its 17-carbon acyl chain, serves as a crucial intermediate in the synthesis of various bioactive molecules, including lipids, surfactants, and drug conjugates. Recent studies have explored its utility in drug delivery systems, biomaterial engineering, and as a building block for novel therapeutic agents. The unique physicochemical properties of heptadecanoyl chloride, such as its amphiphilic nature and reactivity, make it an attractive candidate for diverse biomedical applications.

A notable advancement in the field involves the use of heptadecanoyl chloride in the development of lipid-based drug delivery systems. Researchers have demonstrated its efficacy in enhancing the solubility and bioavailability of hydrophobic drugs. For instance, a 2023 study published in the Journal of Controlled Release highlighted the synthesis of heptadecanoyl chloride-derived lipid nanoparticles for targeted delivery of anticancer agents. These nanoparticles exhibited improved stability and prolonged circulation time in vivo, underscoring the potential of heptadecanoyl chloride in optimizing drug formulations.

In addition to drug delivery, heptadecanoyl chloride has been employed in the modification of biomaterials to improve their biocompatibility and functionality. A recent investigation in Biomaterials Science reported the covalent attachment of heptadecanoyl chloride to polymer surfaces, resulting in enhanced hydrophobicity and resistance to protein adsorption. This modification is particularly relevant for implantable medical devices, where surface properties play a critical role in host responses. The study further revealed that heptadecanoyl chloride-modified surfaces reduced inflammatory responses in animal models, suggesting its promise in biomedical applications.

Another emerging area of research involves the use of heptadecanoyl chloride as a precursor for the synthesis of bioactive lipids. A 2024 study in Organic & Biomolecular Chemistry detailed the enzymatic conversion of heptadecanoyl chloride to heptadecanoic acid derivatives, which exhibited potent anti-inflammatory and antimicrobial activities. These findings open new avenues for the development of lipid-based therapeutics with tailored biological effects. The study also emphasized the scalability of the synthetic route, making it feasible for industrial applications.

Despite these advancements, challenges remain in the large-scale production and application of heptadecanoyl chloride. Issues such as stability under physiological conditions and potential cytotoxicity need to be addressed through further research. Recent efforts have focused on optimizing the synthesis protocols and exploring novel derivatives to mitigate these limitations. For example, a 2023 patent application described a stabilized formulation of heptadecanoyl chloride with improved shelf-life and reduced reactivity, paving the way for broader industrial adoption.

In conclusion, heptadecanoyl chloride (CAS 40480-10-2) continues to be a valuable tool in chemical biology and pharmaceutical research, with recent studies highlighting its potential in drug delivery, biomaterial engineering, and bioactive lipid synthesis. Ongoing research aims to overcome existing challenges and expand its applications, making it a compound of enduring interest in the field. As the understanding of its properties and mechanisms deepens, heptadecanoyl chloride is poised to play an increasingly important role in the development of next-generation therapeutics and biomedical materials.